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Compound of Interest

Compound Name: 2,4-Diethoxybenzaldehyde

Cat. No.: B1349089

An In-depth Technical Guide to 2,4-
Diethoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, IUPAC
name, physicochemical properties, and a representative synthetic protocol for 2,4-
Diethoxybenzaldehyde. This aromatic aldehyde is a valuable intermediate in organic
synthesis, particularly in the preparation of more complex molecules for pharmaceutical and
materials science applications.

Chemical Structure and IUPAC Name

2,4-Diethoxybenzaldehyde possesses a benzene ring substituted with an aldehyde group (-
CHO) at position 1, and two ethoxy groups (-OCH2CHS3) at positions 2 and 4.

IUPAC Name: 2,4-diethoxybenzaldehyde|[1]
The chemical structure can be represented by the following diagram:

Caption: Chemical structure of 2,4-Diethoxybenzaldehyde.

Physicochemical Properties
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The key physicochemical properties of 2,4-Diethoxybenzaldehyde are summarized in the

table below.
Property Value Reference
Molecular Formula C11H1403 [1112][3]
Molecular Weight 194.23 g/mol [1][4]
CAS Number 22924-16-9 [1][2][4]
Appearance Not Available
Melting Point 71-73 °C (lit.) [4][5]
Solubility Soluble in methanol. [5]

InChl=1S/C11H1403/c1-3-13-
InChl 10-6-5-9(8-12)11(7-10)14-4- [1][2][4]
2/h5-8H,3-4H2,1-2H3

JGWAODQUCDFPGI-
InChlKey [1]
UHFFFAOYSA-N

_ CCOC1=CC(=C(C=C1)C=0)0O
Canonical SMILES ce [1]

Experimental Protocols

The synthesis of 2,4-Diethoxybenzaldehyde can be achieved through various methods. A
common approach is the Williamson ether synthesis, starting from 2,4-dihydroxybenzaldehyde.
Another method is the direct formylation of 1,3-diethoxybenzene. Below is a representative
protocol for the Williamson ether synthesis.

Synthesis of 2,4-Diethoxybenzaldehyde via Williamson Ether Synthesis
This protocol is adapted from general procedures for the alkylation of dihydroxybenzaldehydes.
Materials:

e 2,4-Dihydroxybenzaldehyde
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» Ethyl iodide or Ethyl bromide

¢ Anhydrous potassium carbonate (K2CO3)

e Anhydrous dimethylformamide (DMF) or acetone
o Water

o Ethyl acetate

e Hexane

e Anhydrous magnesium sulfate (MgSO4)

Equipment:

Round-bottom flask

» Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

e Separatory funnel

e Rotary evaporator

o Glassware for extraction and filtration

e Column chromatography setup

e Thin Layer Chromatography (TLC) plates and chamber
Procedure:

e Reaction Setup: To a round-bottom flask, add 2,4-dihydroxybenzaldehyde (1.0 eq),
anhydrous potassium carbonate (2.5 eq), and a suitable solvent such as anhydrous DMF or
acetone.
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» Addition of Alkylating Agent: Stir the mixture at room temperature and add ethyl iodide or
ethyl bromide (2.5 eq) dropwise.

» Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of
the reaction can be monitored by TLC.

o Workup: After the reaction is complete (as indicated by TLC), cool the mixture to room
temperature. If acetone is used as the solvent, filter off the inorganic salts and concentrate
the filtrate. If DMF is used, pour the reaction mixture into water and extract with a suitable
organic solvent like ethyl acetate.

o Extraction: Wash the organic layer with water and brine, then dry over anhydrous
magnesium sulfate.

« Purification: Filter off the drying agent and concentrate the solvent using a rotary evaporator
to obtain the crude product. Purify the crude product by column chromatography on silica gel
using a hexane/ethyl acetate gradient as the eluent to yield pure 2,4-
Diethoxybenzaldehyde.

General Workflow for Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and purification of 2,4-
Diethoxybenzaldehyde.
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Caption: General workflow for the synthesis of 2,4-Diethoxybenzaldehyde.

Applications in Research and Development
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2,4-Diethoxybenzaldehyde serves as a key building block in the synthesis of various organic
compounds. Its aldehyde functionality allows for a wide range of chemical transformations,
including reductive amination, Wittig reactions, and aldol condensations. The ethoxy groups
modulate the electronic properties and lipophilicity of the molecule, which can be advantageous
in the design of bioactive compounds and functional materials. While specific signaling
pathways involving this compound are not extensively documented, its derivatives are explored
in various research areas. For instance, benzaldehyde derivatives are investigated for their
potential as inhibitors of enzymes such as aldehyde dehydrogenase, which is implicated in
certain cancers.[6]

This technical guide provides foundational information for researchers and professionals
working with 2,4-Diethoxybenzaldehyde, enabling a better understanding of its properties and
synthetic accessibility for further applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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